molecular formula C17H16ClNO4 B8452449 [2-(2-Acetamido-4-chlorophenoxy)phenyl]methyl acetate CAS No. 61886-89-3

[2-(2-Acetamido-4-chlorophenoxy)phenyl]methyl acetate

Cat. No.: B8452449
CAS No.: 61886-89-3
M. Wt: 333.8 g/mol
InChI Key: KTHYWZNIJGSAMF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

[2-(2-Acetamido-4-chlorophenoxy)phenyl]methyl acetate is a useful research compound. Its molecular formula is C17H16ClNO4 and its molecular weight is 333.8 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

61886-89-3

Molecular Formula

C17H16ClNO4

Molecular Weight

333.8 g/mol

IUPAC Name

[2-(2-acetamido-4-chlorophenoxy)phenyl]methyl acetate

InChI

InChI=1S/C17H16ClNO4/c1-11(20)19-15-9-14(18)7-8-17(15)23-16-6-4-3-5-13(16)10-22-12(2)21/h3-9H,10H2,1-2H3,(H,19,20)

InChI Key

KTHYWZNIJGSAMF-UHFFFAOYSA-N

Canonical SMILES

CC(=O)NC1=C(C=CC(=C1)Cl)OC2=CC=CC=C2COC(=O)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

0.026 Part of 2-(2-amino-4-chlorophenoxy)benzyl alcohol is dissolved in 0.5 part pyridine and 0.5 part by volume acetic anhydride and allowed to stand at room temperature for 16 hours. The solvent is removed by evaporation under a nitrogen atmosphere and the resultant residue chromatographed on 0.6 part silicic acid. Elution with a 5:95 mixture of ethyl acetate-benzene and recrystallization from a mixture of ethyl acetate and benzene affords 2-(2-acetamido-4-chlorophenoxy)benzyl acetate. This compound melts at about 83° - 84° C. and is represented by the following structural formula. ##STR6## Elemental analysis shows C, 61.71%; H, 5.30%; Cl, 10.73%; N, 4.01%. The calculated values are C, 61.17%; H, 4.83%, Cl, 10.62%; and N, 4.20%.
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.